Cas no 1804860-54-5 (2-(Bromomethyl)-6-(difluoromethyl)-3-iodo-4-nitropyridine)

• Product Name: 2-(Bromomethyl)-6-(difluoromethyl)-3-iodo-4-nitropyridine
• CAS No: 1804860-54-5
• MF: C₇H₄BrF₂IN₂O₂
• MW: 392.924139976501
• CID: 4892090
• Update Time: 2025-05-19

2-(Bromomethyl)-6-(difluoromethyl)-3-iodo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(difluoromethyl)-3-iodo-4-nitropyridine

• Inchi： 1S/C7H4BrF2IN2O2/c8-2-4-6(11)5(13(14)15)1-3(12-4)7(9)10/h1,7H,2H2
• InChI Key： CESHXHSWQHHWAF-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(F)F)=NC=1CBr)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-3-iodo-4-nitropyridine

Recent Advances in the Study of 2-(Bromomethyl)-6-(difluoromethyl)-3-iodo-4-nitropyridine (CAS: 1804860-54-5)

The compound 2-(Bromomethyl)-6-(difluoromethyl)-3-iodo-4-nitropyridine (CAS: 1804860-54-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This heterocyclic compound, characterized by its bromomethyl, difluoromethyl, iodo, and nitro substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

One of the key areas of research involving this compound is its role as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural motifs present in 2-(Bromomethyl)-6-(difluoromethyl)-3-iodo-4-nitropyridine offer opportunities for the design of selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of pyridine-based inhibitors targeting the epidermal growth factor receptor (EGFR), a well-known oncogenic driver. The study highlighted the compound's reactivity in cross-coupling reactions, enabling the rapid assembly of diverse inhibitor libraries.

In addition to its applications in oncology, this compound has also been investigated for its potential in antimicrobial drug development. The presence of the difluoromethyl group, which is known to enhance metabolic stability and bioavailability, makes it an attractive candidate for the design of new antibiotics. Recent work published in Bioorganic & Medicinal Chemistry Letters explored the incorporation of this compound into novel quinolone derivatives, showing promising activity against drug-resistant bacterial strains. The study emphasized the importance of the bromomethyl and iodo substituents in facilitating further functionalization, thereby enabling the optimization of antibacterial potency.

Another notable advancement is the use of 2-(Bromomethyl)-6-(difluoromethyl)-3-iodo-4-nitropyridine in the development of positron emission tomography (PET) radiotracers. The iodine atom in the compound can be replaced with radioactive isotopes such as iodine-124, allowing for the creation of imaging agents for cancer diagnostics. A 2024 study in Nuclear Medicine and Biology reported the successful synthesis of a PET radiotracer using this compound, demonstrating its potential for non-invasive tumor imaging. The researchers noted that the nitro group's electron-withdrawing properties improved the radiolabeling efficiency, making the compound a valuable tool in molecular imaging.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-(Bromomethyl)-6-(difluoromethyl)-3-iodo-4-nitropyridine. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce byproducts. A 2023 patent application by a leading pharmaceutical company disclosed a novel catalytic method for the efficient preparation of this compound, highlighting its commercial potential. The patent also underscored the compound's compatibility with green chemistry principles, aligning with the industry's growing emphasis on sustainability.

In conclusion, 2-(Bromomethyl)-6-(difluoromethyl)-3-iodo-4-nitropyridine (CAS: 1804860-54-5) represents a highly versatile and valuable intermediate in medicinal chemistry. Its applications span from kinase inhibitor development to antimicrobial agents and PET radiotracers, showcasing its broad utility. Ongoing research efforts are expected to further unlock its potential, paving the way for innovative therapeutic and diagnostic solutions. As the field advances, this compound is likely to remain a focal point of interdisciplinary research, bridging chemistry, biology, and medicine.